Cas no 1354952-42-3 ((3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine)

• Product Name: (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine
• CAS No: 1354952-42-3
• MF: C₁₄H₁₃F₂NS
• MW: 265.321529150009
• MDL: MFCD20502050
• CID: 5189006
• PubChem ID: 54595838
• Update Time: 2025-06-14

(3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)[3-(methylsulfanyl)phenyl]methanamine
• (3,4-Difluorophenyl)(3-(methylthio)phenyl)methanamine
• (3,4-difluorophenyl)-(3-methylsulfanylphenyl)methanamine
• Z1266856296
• Benzenemethanamine, 3,4-difluoro-α-[3-(methylthio)phenyl]-
• (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine

• MDL： MFCD20502050
• Inchi： 1S/C14H13F2NS/c1-18-11-4-2-3-9(7-11)14(17)10-5-6-12(15)13(16)8-10/h2-8,14H,17H2,1H3
• InChI Key： LVQVJODXVMBRLF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C1C=CC(=C(C=1)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3

Additional information on (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine

Comprehensive Overview of (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine (CAS No. 1354952-42-3)

The compound (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine, identified by its CAS No. 1354952-42-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and methylsulfanyl groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where fluorinated molecules play a pivotal role. The compound's CAS No. 1354952-42-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the incorporation of the methylsulfanyl moiety in (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine offers intriguing possibilities for further functionalization. This feature is particularly appealing in the development of small-molecule inhibitors and ligands for therapeutic applications. The compound's structural versatility also makes it a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

Environmental and sustainability considerations are increasingly influencing chemical research, and (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine is no exception. Scientists are investigating greener synthetic routes to produce such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics that resonate strongly with today's environmentally conscious stakeholders.

The compound's potential extends beyond pharmaceuticals. Its unique properties are being explored in material science, particularly in the design of advanced polymers and coatings. The difluorophenyl group, for instance, can impart desirable thermal and chemical resistance to materials, making it valuable for high-performance applications. This interdisciplinary appeal underscores the importance of CAS No. 1354952-42-3 in both academic and industrial settings.

Analytical characterization of (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine is another area of active research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate its structure and purity. These studies are critical for ensuring the compound's suitability in high-stakes applications, such as drug development, where even minor impurities can have significant implications.

In summary, (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanamine (CAS No. 1354952-42-3) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the growing emphasis on sustainability and precision, ensure its continued relevance in scientific research. As the field evolves, this compound is likely to remain a key player in the development of next-generation therapeutics and materials.